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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of Capryl alcohol-
d18, ensuring compliance with safety regulations and minimizing environmental impact.

1. Hazard Identification and Assessment

Capryl alcohol-d18, a deuterated form of 1-octanol, is a combustible liquid that can cause

serious eye irritation and may cause respiratory irritation.[1][2] It is also harmful to aquatic life

with long-lasting effects.[3][4] Before handling, it is crucial to review the Safety Data Sheet

(SDS) and be fully aware of the associated hazards.

Key Hazards:

Flammability: Combustible liquid. Vapors may form explosive mixtures with air and can travel

to an ignition source.[2][3][4]

Health Hazards: Causes serious eye irritation.[1][3][4] May cause respiratory tract irritation.

[1][2] Ingestion can lead to digestive tract disturbances.[2]

Environmental Hazards: Harmful to aquatic life with long-lasting effects.[3][4]

2. Personal Protective Equipment (PPE)
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When handling Capryl alcohol-d18 for disposal, appropriate personal protective equipment

must be worn to prevent exposure.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[2]

Respiratory Protection: If ventilation is inadequate, use a NIOSH or European Standard EN

149 approved respirator.[2]

3. Segregation and Storage of Waste

Proper segregation and storage of chemical waste are paramount to prevent accidental mixing

with incompatible materials and to ensure safe disposal.

Waste Container: Use a designated, properly labeled, and tightly closed container for

collecting Capryl alcohol-d18 waste.[2][4] The container should be made of a material

compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full

chemical name "Capryl alcohol-d18," and a clear indication of the associated hazards (e.g.,

"Combustible," "Irritant").

Storage: Store the waste container in a cool, dry, well-ventilated area away from sources of

ignition, heat, and incompatible substances such as strong oxidizing agents, halogens, and

acids.[2][5]

4. Disposal Procedures

Under no circumstances should Capryl alcohol-d18 be disposed of down the drain or in

regular trash.[6] Improper disposal can lead to environmental contamination and pose a fire or

explosion hazard in sewer systems.[6]

Step-by-Step Disposal Protocol:
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Containment: Ensure all Capryl alcohol-d18 waste, including any contaminated materials

like absorbent pads or wipes, is placed in the designated hazardous waste container.

Labeling: Verify that the waste container is accurately and fully labeled.

Contact Environmental Health and Safety (EHS): Notify your institution's EHS department or

a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Documentation: Maintain a record of the amount of Capryl alcohol-d18 waste generated

and its disposal date, in accordance with institutional and local regulations.

Decontamination: Thoroughly clean any surfaces or equipment that may have come into

contact with the chemical.

Quantitative Data Summary

Property Value Source

Flash Point 81 °C / 177.8 °F [5]

Autoignition Temperature 253 °C / 487.4 °F [5]

Vapor Pressure 0.03 mbar @ 20 °C [5]

Specific Gravity 0.824 [5]

Solubility in Water Insoluble [5]

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving Capryl alcohol-
d18 should be designed to minimize waste generation. This can be achieved through careful

planning of experiment scale and reusing uncontaminated material where feasible and safe.

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of Capryl alcohol-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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